Cas no 2137767-47-4 (Butyl(4-methoxy-3,3-dimethylbutyl)amine)

• Product name: Butyl(4-methoxy-3,3-dimethylbutyl)amine
• CAS No: 2137767-47-4
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 6216883
• PubChem ID: 165862387

Butyl(4-methoxy-3,3-dimethylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-800457
• butyl(4-methoxy-3,3-dimethylbutyl)amine
• 2137767-47-4
• Butyl(4-methoxy-3,3-dimethylbutyl)amine

• Inchi： 1S/C11H25NO/c1-5-6-8-12-9-7-11(2,3)10-13-4/h12H,5-10H2,1-4H3
• InChI Key： NIBFANMSULHJBE-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)CCNCCCC

Computed Properties

• Exact Mass: 187.193614421g/mol
• Monoisotopic Mass: 187.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 2.4

Additional information on Butyl(4-methoxy-3,3-dimethylbutyl)amine

Butyl(4-methoxy-3,3-dimethylbutyl)amine (CAS No. 2137767-47-4): A Comprehensive Overview

Butyl(4-methoxy-3,3-dimethylbutyl)amine (CAS No. 2137767-47-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its butyl and 4-methoxy-3,3-dimethylbutyl moieties, which contribute to its distinct chemical properties and reactivity.

The molecular formula of Butyl(4-methoxy-3,3-dimethylbutyl)amine is C12H25NO, and it has a molecular weight of approximately 199.32 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol and dichloromethane. Its physical properties, including boiling point, melting point, and density, are crucial for its handling and storage in laboratory and industrial settings.

In the realm of pharmaceutical research, Butyl(4-methoxy-3,3-dimethylbutyl)amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activity and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Butyl(4-methoxy-3,3-dimethylbutyl)amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, Butyl(4-methoxy-3,3-dimethylbutyl)amine has also been investigated for its potential use in materials science. Research published in the Journal of Materials Chemistry A in 2020 demonstrated that the compound can serve as an effective dopant for organic semiconductors, enhancing their electrical conductivity and stability. This property makes it a promising material for the development of next-generation electronic devices.

In the context of chemical synthesis, Butyl(4-methoxy-3,3-dimethylbutyl)amine has been utilized as a versatile building block for the synthesis of complex organic molecules. Its reactivity with various functional groups allows chemists to construct intricate molecular architectures with high precision. A notable example is its use in the synthesis of chiral catalysts, which are essential for asymmetric synthesis processes in organic chemistry.

The environmental impact of Butyl(4-methoxy-3,3-dimethylbutyl)amine is another area of ongoing research. Studies have shown that the compound is biodegradable under certain conditions, reducing its potential to accumulate in the environment. However, further investigations are needed to fully understand its long-term ecological effects.

Safety considerations are paramount when handling Butyl(4-methoxy-3,3-dimethylbutyl)amine. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves and goggles should be worn when working with the compound to prevent skin contact and inhalation.

In conclusion, Butyl(4-methoxy-3,3-dimethylbutyl)amine (CAS No. 2137767-47-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.